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Compound of Interest

Compound Name: JH-II-127

Cat. No.: B15583964 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with JH-II-127, a potent and selective LRRK2

inhibitor. The following procedures are designed to ensure the safe handling, storage, and

disposal of this compound in a laboratory setting.

Disclaimer: This information is compiled from publicly available data and general laboratory

safety standards. A specific Safety Data Sheet (SDS) for JH-II-127 was not found. It is

imperative that users conduct a thorough risk assessment for their specific use case and

consult their institution's safety office.

Personal Protective Equipment (PPE)
Given that JH-II-127 is a potent bioactive compound, likely supplied as a powder, a

comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Recommended Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.

Prevents direct skin contact

with the compound.

Respiratory Protection

Work in a well-ventilated area,

preferably under a chemical

fume hood. If weighing or

handling the powder directly

where dust may be generated,

a NIOSH-approved respirator

(e.g., N95 or higher) is

recommended.

Minimizes the inhalation of

airborne powder.

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of JH-II-127 and ensuring

laboratory safety.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1700693-08-8) on the label match the order.

[1]

Storage:

Store the compound in a tightly sealed container.

Recommended storage temperature is -20°C for long-term stability.[1][2][3]

Stock solutions can be stored at -80°C for up to 2 years or -20°C for up to 1 year.[4]

Preparation of Solutions:
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JH-II-127 is soluble in DMSO, with concentrations up to 100 mM reported.[1][2]

All manipulations involving the solid compound should be performed in a chemical fume

hood to avoid inhalation.

Use appropriate lab equipment (e.g., calibrated pipettes, sterile tubes) for preparing

solutions.

Disposal Plan
All waste containing JH-II-127, including empty containers, contaminated PPE, and unused

solutions, should be treated as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed container clearly labeled as "Hazardous

Chemical Waste" and include the full chemical name.

Liquid Waste: Collect in a sealed, compatible waste container. Do not mix with other

incompatible waste streams.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific disposal

procedures.

Experimental Workflow for Handling JH-II-127
The following diagram outlines the standard workflow for safely handling JH-II-127 from receipt

to disposal.
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Receipt of JH-II-127
- Inspect packaging

- Verify label

Storage
- Tightly sealed container

- Store at -20°C

Preparation of Stock Solution
(In Chemical Fume Hood)

Weighing Solid Compound

Wear Full PPE

Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Dissolving in Solvent (e.g., DMSO)

Experimental Use

Waste Disposal
- Segregate solid and liquid waste
- Label containers appropriately

Decontamination
- Clean work surfaces

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of JH-II-127.
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Chemical and Physical Properties
A summary of key quantitative data for JH-II-127 is provided below for easy reference.

Property Value Source(s)

Molecular Weight 416.87 g/mol [1][2]

Molecular Formula C₁₉H₂₁ClN₆O₃ [1][2]

CAS Number 1700693-08-8 [1][3]

Purity ≥98% (HPLC) [1][2]

Format Powder [3]

Solubility Soluble to 100 mM in DMSO [2]

Storage Store at -20°C [1][2][3]

In Case of Exposure
In the event of accidental exposure, follow these first-aid measures immediately and seek

medical attention.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and shoes.

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.

Ingestion

If swallowed, wash out mouth with water

provided the person is conscious. Call a

physician.

This comprehensive guide is intended to be a valuable resource for the safe and effective use

of JH-II-127 in a research environment. By adhering to these procedures, you can minimize

risks and ensure the integrity of your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583964#personal-protective-equipment-for-
handling-jh-ii-127]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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